2-methoxy-N-(4-{[(2-methoxyethyl)amino]carbonyl}phenyl)benzamide

• Molecular Formula: C18H20N2O4
• Molecular Weight: 328.4 g/mol
• IUPAC Name: 2-methoxy-N-[4-(2-methoxyethylcarbamoyl)phenyl]benzamide
• InChI: InChI=1S/C18H20N2O4/c1-23-12-11-19-17(21)13-7-9-14(10-8-13)20-18(22)15-5-3-4-6-16(15)24-2/h3-10H,11-12H2,1-2H3,(H,19,21)(H,20,22)
• InChI Key: BPIYSPSDXRVEAA-UHFFFAOYSA-N
• SMILES: COCCNC(=O)C1=CC=C(C=C1)NC(=O)C2=CC=CC=C2OC

Description

2-methoxy-N-(4-{[(2-methoxyethyl)amino]carbonyl}phenyl)benzamide, also known as MEC, is a chemical compound that has gained significant attention in the scientific community due to its potential as a therapeutic agent. This compound has been studied extensively for its ability to inhibit the activity of certain enzymes and receptors, which has led to its investigation as a potential treatment for various diseases.

Mechanism of Action

The mechanism of action of 2-methoxy-N-(4-{[(2-methoxyethyl)amino]carbonyl}phenyl)benzamide involves the inhibition of certain enzymes and receptors that are involved in various cellular processes. For example, 2-methoxy-N-(4-{[(2-methoxyethyl)amino]carbonyl}phenyl)benzamide has been shown to inhibit the activity of the enzyme histone deacetylase (HDAC), which plays a role in the regulation of gene expression. By inhibiting HDAC, 2-methoxy-N-(4-{[(2-methoxyethyl)amino]carbonyl}phenyl)benzamide can alter the expression of genes involved in various cellular processes, including cell growth and proliferation.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 2-methoxy-N-(4-{[(2-methoxyethyl)amino]carbonyl}phenyl)benzamide are largely dependent on its mechanism of action. For example, in cancer research, 2-methoxy-N-(4-{[(2-methoxyethyl)amino]carbonyl}phenyl)benzamide has been shown to inhibit the growth and proliferation of cancer cells by altering the expression of genes involved in these processes. In inflammation research, 2-methoxy-N-(4-{[(2-methoxyethyl)amino]carbonyl}phenyl)benzamide has been shown to have anti-inflammatory properties by inhibiting the activity of certain enzymes and receptors involved in the inflammatory response. In neurological research, 2-methoxy-N-(4-{[(2-methoxyethyl)amino]carbonyl}phenyl)benzamide has been shown to have neuroprotective properties by preventing neuronal damage and death.

Advantages and Limitations for Lab Experiments

One advantage of using 2-methoxy-N-(4-{[(2-methoxyethyl)amino]carbonyl}phenyl)benzamide in lab experiments is that it has been extensively studied for its potential as a therapeutic agent in various diseases. This means that there is a significant amount of data available on its mechanism of action, biochemical and physiological effects, and potential therapeutic applications. However, one limitation of using 2-methoxy-N-(4-{[(2-methoxyethyl)amino]carbonyl}phenyl)benzamide in lab experiments is that it may have off-target effects that could complicate data interpretation.

Future Directions

There are several future directions for research on 2-methoxy-N-(4-{[(2-methoxyethyl)amino]carbonyl}phenyl)benzamide. One area of focus is the development of more potent and selective inhibitors of HDAC, which could lead to more effective treatments for cancer and other diseases. Another area of focus is the investigation of the potential of 2-methoxy-N-(4-{[(2-methoxyethyl)amino]carbonyl}phenyl)benzamide as a treatment for other diseases, such as autoimmune diseases and metabolic disorders. Additionally, there is a need for further research on the safety and toxicity of 2-methoxy-N-(4-{[(2-methoxyethyl)amino]carbonyl}phenyl)benzamide, as well as its pharmacokinetic and pharmacodynamic properties.

Synthesis Methods

The synthesis of 2-methoxy-N-(4-{[(2-methoxyethyl)amino]carbonyl}phenyl)benzamide involves several steps, including the reaction of 4-aminobenzamide with 2-methoxyethyl isocyanate to form 4-{[(2-methoxyethyl)amino]carbonyl}phenyl)benzamide. This intermediate is then reacted with methoxyacetic acid to yield the final product, 2-methoxy-N-(4-{[(2-methoxyethyl)amino]carbonyl}phenyl)benzamide.

Scientific Research Applications

2-methoxy-N-(4-{[(2-methoxyethyl)amino]carbonyl}phenyl)benzamide has been studied extensively for its potential as a therapeutic agent in various diseases, including cancer, inflammation, and neurological disorders. In cancer research, 2-methoxy-N-(4-{[(2-methoxyethyl)amino]carbonyl}phenyl)benzamide has been shown to inhibit the activity of certain enzymes and receptors that are involved in the growth and proliferation of cancer cells. This has led to its investigation as a potential treatment for various types of cancer, including breast cancer, lung cancer, and prostate cancer.
In inflammation research, 2-methoxy-N-(4-{[(2-methoxyethyl)amino]carbonyl}phenyl)benzamide has been shown to have anti-inflammatory properties, which has led to its investigation as a potential treatment for inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.
In neurological research, 2-methoxy-N-(4-{[(2-methoxyethyl)amino]carbonyl}phenyl)benzamide has been shown to have neuroprotective properties, which has led to its investigation as a potential treatment for neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease.